![molecular formula C13H8N4 B3823013 1H-imidazo[4,5-b]phenazine CAS No. 259-33-6](/img/structure/B3823013.png)
1H-imidazo[4,5-b]phenazine
Overview
Description
1H-imidazo[4,5-b]phenazine is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is derived from imidazo[4,5-b]phenanthridine and has been shown to possess a wide range of biological activities.
Scientific Research Applications
Antiproliferative Activity in Cancer Research
- Synthesis and Anticancer Properties: Novel phenazine derivatives, including 1H-imidazo[4,5-b]phenazine, were synthesized and tested against lung carcinoma and colorectal cancer cell lines, showing promising antiproliferative activity (Mahran et al., 2015).
Fluorescent Chemosensors
- Fluoride Detection: A 1H-imidazo[4,5-b]phenazine derivative was developed as a colorimetric and fluorimetric chemosensor for fluoride detection in solutions, displaying excellent sensitivity and selectivity (Hu et al., 2015).
- Mercury Detection: Another study utilized 1,3-dihydro-2H-imidazo[4,5-b]phenazine-2-thione as a ratiometric chemosensor for Hg2+ detection, showing high sensitivity and the ability to separate Hg2+ from aqueous solutions (Huang et al., 2021).
Optical Properties and Applications
- Spectroscopic Properties: Research into the optical properties of 2-(1H-imidazo[4,5-b]phenazin-2-yl) phenol derivatives highlighted their potential in various optical applications, particularly in fluorescence emission (Lei et al., 2011).
Nucleic Acid Research
- Oligonucleotide Modification: 1H-imidazo[4,5-b]phenazine was used for postsynthetic oligonucleotide modification, showing an increase in the thermal stability of DNA duplexes, suggesting potential applications in genetic research and biotechnology (Dubey et al., 2011).
properties
IUPAC Name |
10H-imidazo[4,5-b]phenazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N4/c1-2-4-9-8(3-1)16-12-5-10-11(15-7-14-10)6-13(12)17-9/h1-7,16H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQMSNVSOPXUPJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC3=CC4=NC=NC4=CC3=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
259-33-6 |
Source
|
| Record name | 1H-Imidazo(4,5-b)phenazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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